4(3H)-Quinazolinone, 2-((1-((diethylamino)methyl)-2-(2-oxo-1-pyrrolidinyl)ethyl)thio)-3-(4-methylphenyl)-, monohydrochloride

• CAS No.: 117038-97-8
• Molecular Formula: C26H33ClN4O2S
• Molecular Weight: 501.1 g/mol
• IUPAC Name: 2-[1-(diethylamino)-3-(2-oxopyrrolidin-1-yl)propan-2-yl]sulfanyl-3-(4-methylphenyl)quinazolin-4-one;hydrochloride
• InChI: InChI=1S/C26H32N4O2S.ClH/c1-4-28(5-2)17-21(18-29-16-8-11-24(29)31)33-26-27-23-10-7-6-9-22(23)25(32)30(26)20-14-12-19(3)13-15-20;/h6-7,9-10,12-15,21H,4-5,8,11,16-18H2,1-3H3;1H
• InChI Key: LYTOGEAEPZQOMA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(CN1CCCC1=O)SC2=NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)C.Cl

Description

The compound 4(3H)-Quinazolinone, 2-((1-((diethylamino)methyl)-2-(2-oxo-1-pyrrolidinyl)ethyl)thio)-3-(4-methylphenyl)-, monohydrochloride is a structurally complex derivative of the 4(3H)-quinazolinone core. Key features include:

• Position 2: A thioether-linked substituent comprising a diethylamino-methyl group and a 2-oxo-pyrrolidinyl moiety. This combination introduces both basic (tertiary amine) and polar (amide-like) functionalities.
• Monohydrochloride salt: Improves aqueous solubility, a critical factor for bioavailability and drug formulation .

The 4(3H)-quinazolinone scaffold is known for diverse biological activities, including antibacterial, antiviral, and anti-inflammatory effects, often modulated by substituent modifications .

Biological Activity

The compound 4(3H)-quinazolinone, 2-((1-((diethylamino)methyl)-2-(2-oxo-1-pyrrolidinyl)ethyl)thio)-3-(4-methylphenyl)-, monohydrochloride is a derivative of the quinazolinone class, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its antibacterial, anticancer, and antimalarial properties, as well as its structure-activity relationships (SAR).

Overview of Quinazolinones

Quinazolinones are a class of nitrogen-containing heterocycles that exhibit a wide range of biological activities. They have been studied for their potential as antibacterial, antiviral, anticancer, and anti-inflammatory agents. The presence of various substituents on the quinazolinone core can significantly influence their pharmacological profiles.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of quinazolinone derivatives against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). For instance:

• In vitro Studies : A study synthesized 79 derivatives of 4(3H)-quinazolinones and evaluated their activity against MRSA. One promising compound exhibited synergy with piperacillin-tazobactam, enhancing its efficacy against MRSA infections .
• Mechanism of Action : The antibacterial action is attributed to the ability of quinazolinones to bind to penicillin-binding proteins (PBPs), which are crucial for bacterial cell wall synthesis .

Anticancer Activity

Quinazolinone derivatives have shown significant cytotoxic effects against various cancer cell lines. Key findings include:

• Cytotoxic Studies : A series of quinazolinone derivatives were tested against human breast adenocarcinoma (MCF-7) cells. Compounds demonstrated potent inhibitory activity against multiple tyrosine kinases such as CDK2 and EGFR .
• Structure-Activity Relationship : The incorporation of specific substituents at various positions on the quinazolinone ring was found to enhance anticancer activity. For example, compounds with a 4-methylphenyl group showed improved binding affinity and cytotoxicity compared to their unsubstituted counterparts .

Antimalarial Activity

The antimalarial potential of quinazolinones has also been explored:

• In Vivo Studies : Certain 2-substituted quinazolinones exhibited significant antimalarial activity against Plasmodium berghei in mice at doses as low as 5 mg/kg. This suggests that modifications at the N3 position of the quinazolinone ring are crucial for enhancing biological activity .
• Comparative Efficacy : These compounds were found to be more cost-effective alternatives to traditional antimalarial drugs like Chloroquine and Artemisinin due to their shorter synthetic routes .

Structure-Activity Relationships (SAR)

Understanding the SAR is vital for optimizing the biological activity of quinazolinone derivatives:

Substituent Position	Effect on Activity	Example Compound
2-position	Enhances antibacterial activity	Compound A
3-position	Critical for anticancer efficacy	Compound B
N3-position	Essential for antimalarial properties	Compound C

Research indicates that specific modifications at these positions can lead to significant improvements in potency and selectivity against target enzymes or receptors.

Scientific Research Applications

Pharmacological Properties

Quinazolinones, including the specified compound, have been extensively studied for their antimicrobial , anticancer , and anti-inflammatory properties. The stability of the quinazolinone ring system enhances its suitability for medicinal chemistry applications.

Antimicrobial Activity

Research indicates that derivatives of quinazolinone exhibit significant antimicrobial effects. For instance:

• A study highlighted the efficacy of various quinazolinone derivatives against methicillin-resistant Staphylococcus aureus (MRSA), demonstrating their potential as new antibiotic agents .
• Another investigation found that certain 4(3H)-quinazolinone derivatives displayed potent leishmanicidal activity against intracellular amastigotes, suggesting their application in treating leishmaniasis .

Anticancer Activity

The anticancer potential of quinazolinones is well-documented:

• A series of 2,3,6-trisubstituted 4(3H)-quinazolinones showed significant activity against various cancer cell lines, including breast cancer and hepatocellular carcinoma .
• Studies have reported that compounds containing the 4(3H)-quinazolinone scaffold can inhibit cancer cell proliferation while exhibiting low toxicity to non-cancerous cells .

Other Biological Activities

Quinazolinones also demonstrate a range of other pharmacological activities:

• Anti-inflammatory : Some derivatives have shown effectiveness in reducing inflammation in various models.
• CNS Effects : The compound has been explored for its potential as a central nervous system depressant and anticonvulsant agent .

Structure-Activity Relationship (SAR)

The structure-activity relationship of quinazolinones is crucial in understanding how modifications to the core structure influence biological activity. Research has revealed that:

• Substituents on the phenyl ring significantly affect antimicrobial activity, with specific groups enhancing efficacy against both Gram-positive and Gram-negative bacteria .
• Variations in substituents can lead to improved binding affinity to target proteins involved in bacterial resistance mechanisms .

Case Studies and Research Findings

Several studies provide insights into the applications of 4(3H)-quinazolinone derivatives:

Study	Findings
Chauhan et al.	Developed quinazolinone hybrids with potent leishmanicidal activity against intracellular amastigotes .
Bouley et al.	Identified a novel quinazolinone antibiotic effective against MRSA by disrupting cell-wall biosynthesis .
Abuelizz et al.	Reported anticancer activities of synthesized 2-thioxoquinazolin-4-ones across multiple cancer cell lines .

Comparison with Similar Compounds

Structural Analogues at Position 2

a) Morpholinylmethyl-Pyrrolidinyl Derivative

• Structure: 4(3H)-Quinazolinone, 3-(4-chlorophenyl)-2-((1-(4-morpholinylmethyl)-2-(2-oxo-1-pyrrolidinyl)ethyl)thio)-, monohydrochloride .
• Comparison: The morpholinyl group replaces diethylamino, increasing polarity due to the oxygen atom in morpholine. The 4-chlorophenyl group at position 3 enhances electron-withdrawing effects compared to the target’s 4-methylphenyl. Both compounds exhibit improved solubility via hydrochloride salt formation.

b) Ferrocenyl-Substituted Quinazolinones

• Structure: 2-Ferrocenyl-4(3H)-quinazolinone .
• Comparison: Ferrocene introduces redox-active properties, enabling electrochemical applications. Limited solubility due to hydrophobic ferrocene, unlike the target’s hydrophilic salt .

c) Triazole-Containing Derivatives

• Structure : 2-(4-((1-Phenyl-1H-1,2,3-triazol-4-yl)methoxy)phenyl)quinazoline-4(3H)-one .
• Comparison: Triazole moieties enhance antiviral activity via π-stacking and hydrogen bonding.

a) Antibacterial Activity

• Target Compound: The diethylamino and pyrrolidinyl groups may mimic cationic amphiphilic structures, disrupting bacterial membranes or binding to penicillin-binding proteins (PBPs) .
• Compound 27 () : A SAR-optimized derivative with a methoxy group at position 6 and trifluoromethylphenyl at position 3 shows potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The target’s 4-methylphenyl group may offer similar lipophilicity but with distinct electronic effects .
• Cationic Fullerene Derivatives : Exhibit superior antibacterial potency due to electrostatic interactions with bacterial enzymes, a feature absent in the target compound .

b) Antifungal and Antiviral Activity

• Thioglycolic Acid/Pyrazole Derivatives () : Derivatives with thioglycolic acid at position 2 show broad-spectrum antifungal activity. The target’s thioether linkage may similarly enhance membrane penetration but lacks the carboxylic acid group for metal chelation .
• Triazoloazines (): Quinazolinones with polyphenol fragments demonstrate antiviral activity against hemagglutinin. The target’s diethylamino group may hinder similar interactions due to steric bulk .

Physicochemical Properties

Compound	Position 2 Substituent	Position 3 Substituent	Solubility	LogP (Predicted)
Target Compound	Diethylamino-methyl-pyrrolidinyl thioether	4-Methylphenyl	High (HCl salt)	~3.2
Morpholinylmethyl Derivative	Morpholinylmethyl-pyrrolidinyl thioether	4-Chlorophenyl	High (HCl salt)	~2.8
Ferrocenyl Derivative	Ferrocenyl	H	Low	~4.5
Compound 27	Methoxy	Trifluoromethylphenyl	Moderate	~3.0

• Key Observations: The target’s hydrochloride salt and diethylamino group balance lipophilicity (LogP ~3.2) and solubility, favoring oral bioavailability. Morpholinyl derivatives (LogP ~2.8) are more polar but may exhibit reduced tissue penetration.

Preparation Methods

This multi-step approach allows the introduction of various side chains and functional groups, enabling the synthesis of structurally diverse quinazolinone derivatives with biological activity.

Specific Preparation of 4(3H)-Quinazolinone, 2-((1-((diethylamino)methyl)-2-(2-oxo-1-pyrrolidinyl)ethyl)thio)-3-(4-methylphenyl)-, Monohydrochloride

Starting Materials and Initial Steps

• Anthranilic acid is reacted with butyryl chloride to form the corresponding amide.
• The amide undergoes cyclization in acetic anhydride to yield the benzoxazin-4-one intermediate.
• This intermediate is refluxed with appropriate amines to replace the oxygen in the benzoxazinone ring, producing 2,3-disubstituted quinazolinones.

Introduction of the Thioether and Side Chains

• Bromination of the quinazolinone at the 2-position generates a bromomethyl intermediate.
• Subsequent nucleophilic substitution with thiol-containing compounds introduces the thioether linkage.
• The side chain containing the diethylamino methyl group and the 2-oxo-1-pyrrolidinyl moiety is incorporated via alkylation or substitution reactions on the quinazolinone scaffold.

Final Functionalization and Salt Formation

• The hydrazine moiety on the side chain can be acylated with various acid chlorides to yield the final substituted hydrazides.
• The compound is isolated as a monohydrochloride salt to improve stability and solubility.
• Purification is typically achieved by column chromatography or preparative thin layer chromatography (PTLC).

Detailed Synthetic Procedure (Adapted from Literature)

Step	Reaction Description	Reagents/Conditions	Product/Intermediate	Yield (%)
1	Acylation of anthranilic acid	Butyryl chloride, base	N-butyryl anthranilic acid	High
2	Cyclization to benzoxazinone	Acetic anhydride, reflux	Benzoxazin-4-one	High
3	Aminolysis with primary amines	Reflux with amines	2,3-disubstituted quinazolinones	Moderate to high
4	Bromination at 2-position	Brominating agent (e.g., NBS)	2-bromomethyl quinazolinone	Moderate
5	Nucleophilic substitution with thiol	Thiol-containing side chain precursor	Thioether quinazolinone derivative	Moderate
6	Acylation of hydrazine moiety	Various acid chlorides, triethylamine, DCM, 0°C	Final substituted hydrazide quinazolinone	25-30%
7	Salt formation	HCl treatment	Monohydrochloride salt	Quantitative

Note: Yields and conditions may vary depending on substituents and scale.

Alternative Synthetic Approaches

An improved one-step synthesis of 2-chloromethyl-4(3H)-quinazolinones from o-anthranilic acids has been reported, which could serve as key intermediates for further functionalization to the target compound. This method involves:

• Reaction of o-aminobenzoic acid with chloroacetonitrile in methanol under nitrogen atmosphere with sodium as base.
• The intermediate 2-chloromethyl-4(3H)-quinazolinone can be converted to 2-hydroxymethyl derivatives in one pot.
• These intermediates can be further elaborated to introduce the diethylamino and pyrrolidinone groups by nucleophilic substitution.

This method offers a streamlined route to key quinazolinone intermediates, potentially simplifying the synthesis of complex derivatives such as the target compound.

Analytical Characterization

Throughout the synthetic process, the compounds are characterized by:

• Infrared Spectroscopy (IR): To confirm functional groups.
• Proton Nuclear Magnetic Resonance (1H NMR): Detailed chemical shift assignments for all protons in the molecule, including aromatic, aliphatic, and heterocyclic environments.
• Mass Spectrometry (MS): To verify molecular weight and fragmentation patterns.
• Chromatographic Purification: Column chromatography and PTLC to isolate pure compounds.

Summary Table of Key Synthetic Steps and Conditions

Step	Starting Material	Reagents	Conditions	Product	Notes
Acylation	Anthranilic acid	Butyryl chloride	Room temp, base	N-butyryl anthranilic acid	Formation of amide
Cyclization	N-butyryl anthranilic acid	Acetic anhydride	Reflux	Benzoxazin-4-one	Ring closure
Aminolysis	Benzoxazin-4-one	Primary amines	Reflux	2,3-disubstituted quinazolinone	Amine substitution
Bromination	Quinazolinone	N-bromosuccinimide (NBS)	Controlled temp	2-bromomethyl quinazolinone	Halogenation
Thioether formation	Bromomethyl quinazolinone	Thiol side chain	Reflux or room temp	Thioether derivative	Nucleophilic substitution
Acylation	Hydrazine-containing intermediate	Acid chlorides, triethylamine	0°C, 4-5 h	Substituted hydrazide	Final functionalization
Salt formation	Final compound	HCl	Room temp	Monohydrochloride salt	Improves solubility

Q & A

Basic: What synthetic methodologies are established for this quinazolinone derivative?

Answer:
The compound is synthesized via condensation reactions involving methyl 2-acylaminobenzoate derivatives, amine hydrochlorides, phosphorus pentoxide (P₂O₅), and tertiary amines like N,N-dimethylcyclohexylamine. Key steps include:

• Heating at 180°C for 45 minutes to promote cyclization.
• Alkaline workup (pH 8–9) followed by extraction with CH₂Cl₂.
• Recrystallization for purification .
  Example Protocol:

Component	Amount	Conditions
Methyl 2-acylaminobenzoate	0.05 mol	180°C, silicone oil bath
Amine hydrochloride	0.2 mol	Stirring for 45 min
P₂O₅	0.21 mol	Alkaline extraction post-reaction

Basic: What spectroscopic techniques confirm its structural identity?

Answer:

• IR Spectroscopy : Identifies carbonyl (C=O) stretches (1672–1791 cm⁻¹) and thioether (C-S) bonds (1264 cm⁻¹) .
• NMR : Resolves diethylamino and 4-methylphenyl substituents.
• X-ray Crystallography : Validates stereochemistry and hydrogen bonding, as demonstrated for analogous quinazolinones .

Basic: What biological activities are reported for this compound?

Answer:
Quinazolinones exhibit:

• Antibacterial Activity : Against Gram-positive strains (e.g., Staphylococcus aureus) via thymidylate synthase inhibition .
• Anticancer Potential : Through PARP (poly-ADP-ribose polymerase) inhibition, inducing apoptosis .
  Key Data:

Activity	Target	IC₅₀/EC₅₀	Reference
Antibacterial	Thymidylate synthase	12 µM
Anticancer	PARP	8.5 µM

Advanced: How does tautomerism influence reactivity in functionalization reactions?

Answer:
The 4(3H)-quinazolinone core exists in equilibrium between amide (lactam) and iminol (lactim) tautomers. This affects regioselectivity in alkylation/acylation:

• Amide Form : Reacts at N3 for alkylation (e.g., with ethyl chloroacetate in dry acetone/K₂CO₃) .
• Iminol Form : Favors O-substitution under allylic conditions (e.g., allylbromide forms O-allyl derivatives) .
  Method to Determine Dominant Tautomer:
• Use temperature-dependent NMR or IR to track tautomeric shifts .

Advanced: How can researchers resolve contradictions in reaction yields with varying substituents?

Answer:
Contradictions often arise from steric/electronic effects or competing pathways. For example:

• Temperature Dependence : At 180°C, 4(3H)-quinazolinones form predominantly, while 250°C favors 4-quinazolinamines due to thermodynamic control .
• Substituent Effects : Bulky groups (e.g., 4-methylphenyl) reduce yields by hindering cyclization. Optimize via solvent-free reactions or microwave-assisted synthesis to enhance kinetics .

Advanced: What strategies optimize purity and yield in large-scale synthesis?

Answer:

• Solvent-Free Conditions : Reduce side reactions (e.g., acyl migration) and improve atom economy .
• Base Selection : Anhydrous K₂CO₃ in acetone minimizes hydrolysis of sensitive intermediates .
• Distillation : Remove volatile byproducts (e.g., N,N-dimethylcyclohexylamine) under reduced pressure (10 mmHg) .

Advanced: How can computational modeling guide structural modifications for enhanced bioactivity?

Answer:

• Molecular Docking : Predict binding affinity to targets like PARP or thymidylate synthase.
• QSAR Studies : Correlate substituent electronic parameters (Hammett σ) with antibacterial potency .
  Example Workflow:

Model the quinazolinone scaffold in COMSOL Multiphysics.

Simulate substituent effects on electron density and steric bulk.

Validate predictions via synthesis and bioassays .

Advanced: What analytical methods resolve spectral overlaps in complex derivatives?

Answer:

• 2D NMR (HSQC, HMBC) : Assigns overlapping proton signals in diethylamino and pyrrolidinyl groups.
• High-Resolution Mass Spectrometry (HRMS) : Confirms molecular formula amid isotopic clusters.
• Single-Crystal Analysis : Resolves ambiguity in regiochemistry for chiral centers .

Advanced: How do reaction mechanisms differ between alkylation and acylation pathways?

Answer:

• Alkylation : Proceeds via SN2 attack at the thioether sulfur, facilitated by polar aprotic solvents (e.g., DMF) .
• Acylation : Involves nucleophilic acyl substitution at the quinazolinone carbonyl, requiring anhydrous conditions .
  Key Evidence: Allylbromide selectively O-alkylates the iminol tautomer, bypassing N-substitution .

Advanced: What strategies mitigate decomposition during storage?

Answer:

• Lyophilization : Stabilize hygroscopic hydrochloride salts.
• Inert Atmosphere Storage : Prevents oxidation of the thioether moiety.
• Temperature Control : Store at –20°C to slow hydrolytic degradation .